Cas no 1361758-17-9 (5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile)

• Product Name: 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile
• CAS No: 1361758-17-9
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4801236
• Update Time: 2025-10-31

5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-9-2-1-3-10(15)13(9)8-6-11(16)12(4-5-17)18-7-8/h1-3,6-7H,4H2
• InChI Key： QWBFZDNZUMKTLC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CN=C(CC#N)C(=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile

Comprehensive Overview of 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1361758-17-9)

5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1361758-17-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of fluorinated pyridine derivatives, which are widely recognized for their bioactivity and versatility in drug discovery. The presence of both dichlorophenyl and fluoropyridine moieties enhances its potential as a building block for designing novel therapeutic agents.

In recent years, the demand for fluorinated heterocycles like 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile has surged, driven by their applications in developing targeted therapies and crop protection chemicals. Researchers are particularly interested in its role as an intermediate in synthesizing small-molecule inhibitors, which are pivotal in oncology and infectious disease research. The compound's nitrile group further expands its utility, enabling facile derivatization for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1361758-17-9 involves multi-step organic reactions, including cross-coupling and halogenation processes, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards. Its stability under various pH conditions makes it suitable for formulation studies, addressing a key concern in preclinical development.

From an environmental perspective, the degradation pathways of 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile are under investigation to assess its ecological footprint. Regulatory agencies emphasize the importance of green chemistry principles in its production, aligning with global trends toward sustainable manufacturing. This focus resonates with the growing consumer interest in eco-friendly pharmaceuticals and biodegradable agrochemicals.

Market analysts highlight the compound's potential in precision medicine, where its modular structure could enable personalized treatment strategies. Additionally, its relevance in AI-driven drug discovery platforms has been noted, as machine learning models increasingly rely on diverse chemical libraries for virtual screening. These advancements position CAS No. 1361758-17-9 as a valuable asset in the life sciences sector.

In conclusion, 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material science—underscore its importance in addressing contemporary challenges. As research progresses, this compound is poised to play a pivotal role in shaping the future of bioactive molecules.